Cas no 1806789-97-8 (4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride
• CAS No: 1806789-97-8
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4918391
• Update Time: 2025-05-25

4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride
• 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-5(12)4-3(6(9)10)1-2-11-7(4)13/h1-2,6H,(H,11,13)
• InChI Key： CBCSPZBNIUMEQN-UHFFFAOYSA-N
• SMILES： ClC(C1C(NC=CC=1C(F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride

Introduction to 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride (CAS No. 1806789-97-8)

4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride (CAS No. 1806789-97-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its difluoromethyl and hydroxypyridine substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The difluoromethyl group is a key structural motif in many pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the context of 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride, this group contributes to the compound's potential utility in creating more effective and durable drug candidates. The presence of a hydroxypyridine moiety further expands its synthetic utility, as it can participate in various chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. The pyridine core is one of the most widely used scaffolds in pharmaceutical development, owing to its favorable electronic properties and biological activity. The incorporation of functional groups such as hydroxyl and difluoromethyl into this scaffold can significantly alter the pharmacological profile of the resulting compounds. For instance, studies have demonstrated that pyridine derivatives with electron-withdrawing groups like carbonyl chlorides can exhibit enhanced binding to biological targets, making them promising candidates for drug development.

The carbonyl chloride functionality in 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride is particularly noteworthy, as it serves as a reactive handle for further chemical modifications. This group can be readily converted into esters, amides, or other derivatives through nucleophilic acyl substitution reactions. Such transformations are crucial in the synthesis of peptidomimetics and other complex molecules that mimic the structure and function of natural bioactive peptides.

In the realm of academic research, this compound has been explored in several innovative studies aimed at developing novel therapeutic strategies. For example, researchers have utilized 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride as a building block for synthesizing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The difluoromethyl group has been shown to improve the potency and selectivity of these inhibitors, while the pyridine scaffold provides optimal interactions with the enzyme active site.

Another area where this compound has shown promise is in the development of antiviral agents. The unique combination of functional groups in 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride allows for the design of molecules that can interfere with viral replication processes. Specifically, derivatives of this compound have been investigated for their ability to inhibit protease enzymes essential for viral polyproteins processing. These studies highlight the compound's potential as a lead molecule for antiviral drug development.

The synthesis and application of 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride also align with emerging trends in green chemistry and sustainable drug manufacturing. Modern pharmaceutical research increasingly emphasizes the use of efficient and environmentally friendly synthetic routes. The reactivity of this compound allows for multi-step syntheses that minimize waste and maximize yield, aligning with these sustainability goals.

Furthermore, computational chemistry has played a significant role in understanding the properties and reactivity of 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride. Molecular modeling studies have provided insights into how different substituents influence its electronic structure and interaction with biological targets. These computational approaches have accelerated the design process by allowing researchers to predict the outcomes of synthetic modifications before conducting experimental work.

The future prospects for 4-(Difluoromethyl)-2-hydroxypyridine-3-carbonyl chloride are vast, particularly as new methodologies emerge in synthetic organic chemistry and drug discovery. Its versatility as an intermediate makes it a valuable tool for chemists working on diverse therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation pharmaceuticals.